Cas no 1805922-07-9 (3-Amino-5-chloro-2-(difluoromethyl)-6-methylpyridine)

• Product Name: 3-Amino-5-chloro-2-(difluoromethyl)-6-methylpyridine
• CAS No: 1805922-07-9
• MF: C₇H₇ClF₂N₂
• MW: 192.593687295914
• CID: 4852408
• Update Time: 2025-08-05

3-Amino-5-chloro-2-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-2-(difluoromethyl)-6-methylpyridine

• Inchi： 1S/C7H7ClF2N2/c1-3-4(8)2-5(11)6(12-3)7(9)10/h2,7H,11H2,1H3
• InChI Key： YPCBVUHQQKTHKO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(F)F)=NC=1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-5-chloro-2-(difluoromethyl)-6-methylpyridine

Introduction to 3-Amino-5-chloro-2-(difluoromethyl)-6-methylpyridine (CAS No. 1805922-07-9)

3-Amino-5-chloro-2-(difluoromethyl)-6-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805922-07-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic amine features a pyridine core substituted with a chloro group at the 5-position, a difluoromethyl group at the 2-position, and a methyl group at the 6-position, along with an amino group at the 3-position. The unique structural arrangement of these substituents imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The compound's molecular structure, characterized by its electron-withdrawing and electron-donating groups, influences its reactivity and potential interactions with biological targets. The presence of the amino group enhances its nucleophilicity, while the chloro and difluoromethyl substituents introduce electrophilic centers, facilitating further functionalization. These features make 3-Amino-5-chloro-2-(difluoromethyl)-6-methylpyridine a versatile building block for drug discovery programs targeting neurological disorders, infectious diseases, and other therapeutic areas.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activity. Studies have demonstrated that modifications at specific positions within the pyridine ring can significantly alter pharmacokinetic and pharmacodynamic properties. For instance, the incorporation of fluorine atoms, as seen in this compound, is known to enhance metabolic stability and binding affinity to biological receptors. The difluoromethyl group, in particular, is a common pharmacophore found in many approved drugs due to its ability to improve lipophilicity and reduce metabolic clearance.

Current research in medicinal chemistry increasingly leverages computational methods and high-throughput screening to identify novel scaffolds with desired biological profiles. 3-Amino-5-chloro-2-(difluoromethyl)-6-methylpyridine serves as a promising candidate for such investigations. Its structural motifs are reminiscent of known bioactive compounds, suggesting potential applications in developing next-generation therapeutics. Researchers have explored its derivatives as kinase inhibitors, antiviral agents, and anti-inflammatory molecules, highlighting its versatility.

The synthesis of 3-Amino-5-chloro-2-(difluoromethyl)-6-methylpyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key synthetic strategies include nucleophilic substitution reactions to introduce the chloro and amino groups, followed by electrophilic aromatic substitution for the incorporation of the difluoromethyl moiety. The methyl group is often introduced via alkylation or Friedel-Crafts type reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

The chemical properties of 3-Amino-5-chloro-2-(difluoromethyl)-6-methylpyridine make it amenable to further derivatization through various functional group transformations. For example, condensation reactions can yield Schiff bases or heterocyclic complexes, while coupling reactions with carboxylic acid derivatives may produce amides or esters. These derivatives can then be evaluated for their biological activity using in vitro and in vivo models.

In the context of drug discovery pipelines, 3-Amino-5-chloro-2-(difluoromethyl)-6-methylpyridine has been utilized as a key intermediate in several lead optimization campaigns. Its structural features allow for fine-tuning of drug-like properties such as solubility, permeability, and target specificity. Collaborative efforts between synthetic chemists and biologists have led to the identification of novel analogs with improved therapeutic profiles. These studies underscore the importance of heterocyclic compounds like this one in modern medicinal chemistry.

The spectroscopic and analytical characterization of 3-Amino-5-chloro-2-(difluoromethyl)-6-methylpyridine is critical for ensuring its purity and identity before use in pharmaceutical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity. Additionally, thermal analysis methods like differential scanning calorimetry (DSC) provide insights into its physical stability under various conditions.

Future directions in research involving 3-Amino-5-chloro-2-(difluoromethyl)-6-methylpyridine may focus on exploring its potential as an agrochemical intermediate or material science precursor. The compound's unique electronic properties could make it useful in designing organic semiconductors or ligands for catalytic applications. Furthermore, green chemistry principles are being increasingly applied to optimize its synthesis pathways for reduced environmental impact.

Overall,3-Amino-5-chloro-2-(difluoromethyl)-6-methylpyridine represents a fascinating example of how structural diversity within a pyridine framework can yield compounds with significant pharmaceutical potential. Its continued study promises to contribute valuable insights into drug design principles and expand the arsenal of molecular tools available to researchers worldwide.